4-(3-Chlorophenyl)thiazole-2-carbaldehyde
Overview
Description
4-(3-Chlorophenyl)thiazole-2-carbaldehyde is a useful research compound. Its molecular formula is C10H6ClNOS and its molecular weight is 223.68 g/mol. The purity is usually 95%.
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Scientific Research Applications
Anticonvulsant and Analgesic Studies The chemical 4-(3-Chlorophenyl)thiazole-2-carbaldehyde serves as a precursor in the design and synthesis of various compounds with potential anticonvulsant and analgesic activities. One study detailed the synthesis of new pyrazole analogues through the Knoevenagel condensation reaction, aiming to meet structural requirements for enhancing these activities. The compounds were evaluated using the maximal electroshock seizure (MES) test for anticonvulsant properties and the tail flick method for analgesic properties. Some synthesized compounds showed potent anticonvulsant activity, while others exhibited significant analgesic effects without toxicity (Viveka et al., 2015).
Material Chemistry Applications Another study utilized substituted thiophene-2-carbaldehydes, including this compound, for synthesizing symmetrically substituted thiazolo[5,4-d]thiazoles. These compounds, particularly those with a thiophene core, are commonly used in material chemistry. The study highlighted the relationship between the structure and physicochemical properties, focusing on UV-Vis and fluorescence, which are critical for applications in materials science (Tokárová & Biathová, 2018).
Fluorescence Properties for Semiconductor Materials this compound is also involved in the synthesis of novel photoactive compounds, such as 4-(4-chlorophenyl)-2-(1H-indol-3-yl)-6-substituted phenyl-2H-thiazolo[3,2-a][1,3,5]triazines. These compounds were characterized for their antioxidant, electrochemical, and photophysical properties across different organic solvents. The high fluorescence quantum yield and other photophysical properties make these derivatives suitable as metal-free organic fluorescent materials and semiconductors (Sravanthi & Manju, 2015).
Synthesis of Heterocyclic Compounds The compound plays a role in the synthesis of heterocyclic compounds, which are of interest due to their diverse applications in pharmaceuticals and materials science. For example, this compound was used to synthesize novel pyrazolyl-substituted thiazolidinone, thiazole, and thiazoline candidates, highlighting the versatility of this compound in creating a variety of biologically active substances (Khalifa et al., 2017).
Mechanism of Action
Target of Action
Similar compounds such as citco, an imidazothiazole derivative, have been shown to stimulate human constitutive androstane receptor (car) nuclear translocation .
Mode of Action
It’s worth noting that thiazole derivatives like voreloxin have been found to bind to dna and interact with topoisomerase ii, resulting in dna double-strand breaks, a g2 stop, and ultimately, cell death .
Biochemical Pathways
Thiazole aldehyde derivatives like 2-thiazolecarboxaldehyde have been shown to undergo baylis–hillman reaction with methyl acrylate .
Result of Action
Similar compounds have shown significant biological activities, such as antiviral, anti-inflammatory, and anticancer effects .
Properties
IUPAC Name |
4-(3-chlorophenyl)-1,3-thiazole-2-carbaldehyde | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H6ClNOS/c11-8-3-1-2-7(4-8)9-6-14-10(5-13)12-9/h1-6H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KKWAXZXIWIXSRB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Cl)C2=CSC(=N2)C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H6ClNOS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50402499 | |
Record name | 4-(3-Chlorophenyl)-1,3-thiazole-2-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50402499 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
223.68 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
383142-59-4 | |
Record name | 4-(3-Chlorophenyl)-1,3-thiazole-2-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50402499 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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